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N-Methyl Pemetrexed N-Methyl Pemetrexed
Brand Name: Vulcanchem
CAS No.: 869791-42-4
VCID: VC0031952
InChI: InChI=1S/C21H23N5O6/c1-26-17-16(19(30)25-21(26)22)13(10-23-17)7-4-11-2-5-12(6-3-11)18(29)24-14(20(31)32)8-9-15(27)28/h2-3,5-6,10,14,23H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H,31,32)(H2,22,25,30)/t14-/m0/s1
SMILES: CN1C2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C1N
Molecular Formula: C21H23N5O6
Molecular Weight: 441.444

N-Methyl Pemetrexed

CAS No.: 869791-42-4

Reference Standards

VCID: VC0031952

Molecular Formula: C21H23N5O6

Molecular Weight: 441.444

N-Methyl Pemetrexed - 869791-42-4

CAS No. 869791-42-4
Product Name N-Methyl Pemetrexed
Molecular Formula C21H23N5O6
Molecular Weight 441.444
IUPAC Name (2S)-2-[[4-[2-(2-amino-1-methyl-4-oxo-7H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C21H23N5O6/c1-26-17-16(19(30)25-21(26)22)13(10-23-17)7-4-11-2-5-12(6-3-11)18(29)24-14(20(31)32)8-9-15(27)28/h2-3,5-6,10,14,23H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H,31,32)(H2,22,25,30)/t14-/m0/s1
Standard InChIKey JKULRGFPYBAJTE-AWEZNQCLSA-N
SMILES CN1C2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C1N
Synonyms N-[4-[2-(2-Amino-4,7-dihydro-1-methyl-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid, Pemetrexed EP Impurity A,
PubChem Compound 91974867
Last Modified Nov 11 2021
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